Cas no 112809-49-1 (4-(Pyridin-3-ylmethyl)benzonitrile)

4-(Pyridin-3-ylmethyl)benzonitrile is a versatile organic compound featuring a pyridine and benzonitrile moiety linked by a methylene bridge. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. Its aromatic pyridine and nitrile functionalities offer reactivity for further derivatization, including nucleophilic substitutions and cyclization reactions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture is advantageous for applications in medicinal chemistry, where it serves as a precursor for bioactive molecules. The purity and consistent quality of 4-(Pyridin-3-ylmethyl)benzonitrile ensure reliable performance in research and industrial processes.

4-(Pyridin-3-ylmethyl)benzonitrile structure

112809-49-1 structure

Product Name:4-(Pyridin-3-ylmethyl)benzonitrile

CAS No:112809-49-1

MF:C₁₃H₁₀N₂

MW:194.231902599335

CID:842630

PubChem ID:14231168

Update Time:2025-05-27

4-(Pyridin-3-ylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Pyridin-3-ylmethyl)benzonitrile
- 4-(3-pyridinylmethyl)Benzonitrile
- Benzonitrile, 4-(3-pyridinylmethyl)-
- 4-(3-pyridylmethyl)benzonitrile
- 4-(3-pyridylmethyl)-benzonitrile
- 4-(pyridin-3-ylmethyl)-benzonitrile
- AGN-PC-000SAH
- AK-38472
- ANW-59392
- CTK8B8136
- KB-239212
- SureCN1507736
- DB-060246
- SCHEMBL1507736
- BSYVIJZXPRACHS-UHFFFAOYSA-N
- 4-[(Pyridin-3-yl)methyl]benzonitrile
- DTXSID10557752
- 112809-49-1
- MDL： MFCD14706785
- Inchi： 1S/C13H10N2/c14-9-12-5-3-11(4-6-12)8-13-2-1-7-15-10-13/h1-7,10H,8H2
- InChI Key： BSYVIJZXPRACHS-UHFFFAOYSA-N
- SMILES： N1C=CC=C(C=1)CC1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 194.0845
Monoisotopic Mass: 194.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 36.7Å²

Experimental Properties

PSA: 36.68

4-(Pyridin-3-ylmethyl)benzonitrile Pricemore >>

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Chemenu	CM152485-1g	4-(pyridin-3-ylmethyl)benzonitrile	112809-49-1	95%	1g	$729	2023-02-19
Alichem	A029194319-1g	4-(Pyridin-3-ylmethyl)benzonitrile	112809-49-1	95%	1g	$634.28	2023-09-04
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